Cas no 2228537-47-9 (2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine)

• Product Name: 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine
• CAS No: 2228537-47-9
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 6420026
• PubChem ID: 165855378
• Update Time: 2025-06-27

2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine
• 2228537-47-9
• EN300-1973949
• 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2-fluoroethan-1-amine

• Inchi： 1S/C7H10F3N3/c1-13-3-4(5(8)2-11)6(12-13)7(9)10/h3,5,7H,2,11H2,1H3
• InChI Key： UEYDBDWUFCHRCZ-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CN(C)N=C1C(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine

Introduction to 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine (CAS No. 2228537-47-9)

2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine (CAS No. 2228537-47-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine is characterized by the presence of a pyrazole ring substituted with a difluoromethyl group and a fluoroethanamine moiety. The incorporation of fluorine atoms into the molecular structure imparts enhanced lipophilicity and metabolic stability, which are crucial for optimizing the pharmacokinetic properties of drug candidates.

Recent studies have highlighted the potential of 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine has also shown potential as an analgesic agent. Research conducted at the University of California, San Francisco, found that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways, making it a valuable lead compound for the development of new analgesic drugs.

The anticonvulsant activity of 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine has also been investigated. A study published in Epilepsia reported that this compound exhibits significant anticonvulsant effects in rodent models of epilepsy. The mechanism underlying its anticonvulsant activity is thought to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

Beyond its direct therapeutic applications, 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2-fluoroethan-1-amine has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent scaffold for probing biological processes and developing new chemical probes. For example, researchers at the Broad Institute have used this compound as a starting point for designing inhibitors of specific protein-protein interactions involved in cancer progression.

The synthesis of 2-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-y l - 2 - fluoroethan - 1 - amine has been optimized to ensure high yields and purity. A typical synthetic route involves the reaction of 3-difluoromethylpyrazole with fluoroacetonitrile followed by reduction to the corresponding amine. This synthetic strategy allows for efficient scale-up and production, making it suitable for both laboratory-scale studies and industrial applications.

In conclusion, 2 - 3 - ( Difluorom ethyl ) - 1 - methyl - 1 H - pyrazol - 4 - yl - 2 - fluoroethan - 1 - amine (CAS No. 2228537 - 47 - 9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.